N-(sec-butyl)-2-((3-(3-methoxybenzyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-butan-2-yl-2-[[3-[(3-methoxyphenyl)methyl]-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H28N4O3S/c1-4-17(2)28-22(31)16-34-26-29-23-21(19-10-6-5-7-11-19)14-27-24(23)25(32)30(26)15-18-9-8-12-20(13-18)33-3/h5-14,17,27H,4,15-16H2,1-3H3,(H,28,31)
• InChI Key: VDECMIIXZYMVNV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)CSC1=NC2=C(C(=O)N1CC3=CC(=CC=C3)OC)NC=C2C4=CC=CC=C4
• Molecular Formula: C26H28N4O3S
• Molecular Weight: 476.6 g/mol

Description

N-(sec-butyl)-2-((3-(3-methoxybenzyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H28N4O3S and its molecular weight is 476.6. The purity is usually 95%.
BenchChem offers high-quality N-(sec-butyl)-2-((3-(3-methoxybenzyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(sec-butyl)-2-((3-(3-methoxybenzyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

Research into compounds with pyrimidine derivatives, such as those synthesized in the study "Design, Synthesis, and In Vitro Cytotoxic Activity of Certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide Derivatives," demonstrates potential anticancer activities. These compounds were tested against 60 cancer cell lines, with one showing notable growth inhibition against eight cancer cell lines. This suggests that compounds with similar pyrimidinyl groups might exhibit anticancer properties (Al-Sanea et al., 2020).

Anti-inflammatory and Analgesic Activities

The synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, as explored in "Synthesis of Novel Benzodifuranyl; 1,3,5-Triazines; 1,3,5-Oxadiazepines; and Thiazolopyrimidines Derived from Visnaginone and Khellinone as Anti-Inflammatory and Analgesic Agents," reveals the potential for anti-inflammatory and analgesic applications. These compounds demonstrated significant COX-2 inhibitory activity, analgesic protection, and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Antimicrobial Properties

Studies on the antimicrobial activity of rhodanine-3-acetic acid derivatives, such as those in "Antimicrobial activity of rhodanine-3-acetic acid derivatives," have shown that these compounds exhibit significant antimicrobial efficacy against a variety of pathogens, including mycobacteria and Gram-positive bacteria. This suggests that related compounds with acetamide or thioacetamide functionalities may also possess antimicrobial capabilities (Krátký et al., 2017).

Synthetic Applications and Mechanisms

The work on "Chemoselective Acetylation of 2-Aminophenol Using Immobilized Lipase: Process Optimization, Mechanism, and Kinetics" provides an example of how specific functional groups, such as acetamides, can be synthetically manipulated for the production of intermediates crucial in pharmaceutical synthesis. This research underscores the importance of understanding chemical reactivity and mechanisms for the development of novel synthetic routes (Magadum & Yadav, 2018).